Cas no 1378795-32-4 (4-[(sec-Butyloxy)methyl]thiophenol)

• Product Name: 4-[(sec-Butyloxy)methyl]thiophenol
• CAS No: 1378795-32-4
• MF: C₁₁H₁₆OS
• MW: 196.309142112732
• MDL: MFCD19443066
• CID: 5218335
• Update Time: 2026-03-06

4-[(sec-Butyloxy)methyl]thiophenol Chemical and Physical Properties

Names and Identifiers

• 4-[(sec-Butyloxy)methyl]thiophenol

• MDL： MFCD19443066
• Inchi： 1S/C11H16OS/c1-3-9(2)12-8-10-4-6-11(13)7-5-10/h4-7,9,13H,3,8H2,1-2H3
• InChI Key： GHGKQMUATRQMDT-UHFFFAOYSA-N
• SMILES： C1(S)=CC=C(COC(C)CC)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4

Additional information on 4-[(sec-Butyloxy)methyl]thiophenol

Recent Advances in the Application of 4-[(sec-Butyloxy)methyl]thiophenol (CAS: 1378795-32-4) in Chemical Biology and Pharmaceutical Research

4-[(sec-Butyloxy)methyl]thiophenol (CAS: 1378795-32-4) is a sulfur-containing organic compound that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This compound, characterized by a thiophenol moiety modified with a sec-butoxy methyl group, exhibits promising reactivity and functional versatility, making it a valuable intermediate in synthetic chemistry and a candidate for further pharmacological evaluation.

Recent studies have explored the synthesis and applications of 4-[(sec-Butyloxy)methyl]thiophenol in various contexts. One notable area of research involves its use as a building block for the development of novel thioether-based compounds, which are increasingly recognized for their roles in medicinal chemistry. Thioethers, in general, are known for their ability to modulate biological activity, and the specific structural features of 4-[(sec-Butyloxy)methyl]thiophenol may enhance its binding affinity to target proteins or enzymes.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's potential as a precursor for the synthesis of protease inhibitors. The study highlighted the compound's ability to form stable covalent adducts with cysteine residues in the active sites of target enzymes, suggesting its utility in designing irreversible inhibitors for diseases such as cancer and viral infections. The researchers also noted that the sec-butoxy methyl group could improve the pharmacokinetic properties of the resulting inhibitors, such as solubility and metabolic stability.

Another significant application of 4-[(sec-Butyloxy)methyl]thiophenol is in the field of materials science, particularly in the development of functionalized polymers and coatings. A recent report in ACS Applied Materials & Interfaces demonstrated that this compound could be incorporated into polymer backbones to create materials with enhanced antimicrobial properties. The thiophenol group's reactivity allowed for facile cross-linking, while the sec-butoxy methyl group contributed to the material's hydrophobicity and durability.

Despite these promising findings, challenges remain in the large-scale synthesis and purification of 4-[(sec-Butyloxy)methyl]thiophenol. Researchers are actively working to optimize synthetic routes to improve yield and reduce byproduct formation. Additionally, further studies are needed to fully elucidate the compound's toxicity profile and its potential side effects in biological systems.

In conclusion, 4-[(sec-Butyloxy)methyl]thiophenol (CAS: 1378795-32-4) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for drug discovery, materials science, and other applications. Ongoing research will likely uncover additional uses and refine its synthesis and application protocols, further solidifying its role in the field.